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Compound of Interest

Compound Name:
Methyl Cyclohex-2-ene-1-

carboxylate

Cat. No.: B1654662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of Methyl
Cyclohex-2-ene-1-carboxylate. The information is compiled from available safety data sheets

and general laboratory safety protocols. It is imperative to supplement these guidelines with a

thorough review of the specific Safety Data Sheet (SDS) provided by the supplier and to

conduct a risk assessment for any experimental procedure involving this chemical.

Chemical and Physical Properties
Quantitative data for Methyl Cyclohex-2-ene-1-carboxylate is not extensively available in

public literature. The following tables summarize the available information and highlight the

data that is currently not available.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₈H₁₂O₂ --INVALID-LINK--

Molecular Weight 140.18 g/mol --INVALID-LINK--

Appearance Colorless clear liquid --INVALID-LINK--

Odor No data available

Boiling Point Not available

Melting Point Not available

Flash Point

Not available (Assumed to be

between 37.8 and 93.3 °C

based on NFPA rating for

similar compounds)

--INVALID-LINK--

Density 1.028 g/mL at 20 °C --INVALID-LINK--

Vapor Pressure No data available

Water Solubility No data available

Autoignition Temperature No data available

Table 2: Toxicological Data
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Endpoint Value Source

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity

(LC50)
No data available

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as probable, possible or

confirmed human carcinogen

by IARC.

--INVALID-LINK--

Hazard Identification and GHS Classification
Methyl Cyclohex-2-ene-1-carboxylate is classified as a hazardous chemical. The GHS

classification is summarized below.

Table 3: GHS Hazard Classification
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquids
Category 3 🔥 Warning

H226:

Flammable liquid

and vapor.[1]

Skin

Corrosion/Irritatio

n

Category 2 ❗ Warning
H315: Causes

skin irritation.[1]

Serious Eye

Damage/Eye

Irritation

Category 2A ❗ Warning

H319: Causes

serious eye

irritation.[1]

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory tract

irritation)

Category 3 ❗ Warning

H335: May

cause respiratory

irritation.[1]

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedure. However, the following minimum PPE is required when handling Methyl Cyclohex-
2-ene-1-carboxylate:

Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH approved

safety goggles. A face shield should be worn if there is a risk of splashing.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Gloves

must be inspected prior to use and disposed of properly after use.

Skin and Body Protection: A flame-retardant lab coat or impervious clothing should be worn.

Ensure that skin is not exposed.
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Respiratory Protection: If working outside of a certified chemical fume hood or in a poorly

ventilated area, a NIOSH-approved respirator with an organic vapor cartridge is required.

Safe Handling Protocol
Objective: To provide a standardized procedure for the safe handling of Methyl Cyclohex-2-
ene-1-carboxylate to minimize exposure and risk.

Materials:

Methyl Cyclohex-2-ene-1-carboxylate

Appropriate solvents

Glassware

Calibrated balance

Spatula/pipettes

Chemical fume hood

Spill kit for flammable liquids

Procedure:

Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.

Clear the work area of any unnecessary equipment and ignition sources (e.g., hot plates,

open flames, spark-producing equipment).

Ensure a spill kit for flammable liquids is readily accessible.

Don the appropriate PPE as described in section 3.1.

Weighing and Transferring:
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Perform all weighing and transferring operations within the chemical fume hood.

Use a tared, sealed container for weighing to minimize vapor release.

When transferring the liquid, do so slowly and carefully to avoid splashing.

If transferring from a larger container, ensure proper grounding and bonding to prevent

static discharge.

Keep containers tightly closed when not in use.

Dissolving and Reactions:

When dissolving the compound or running a reaction, add it slowly to the solvent or

reaction mixture.

Use a magnetic stirrer to ensure gentle and even mixing.

If heating is required, use a heating mantle or oil bath with a temperature controller. Do not

use an open flame.

Post-Handling:

Wipe down the work area with an appropriate solvent and then soap and water.

Dispose of all contaminated materials (e.g., pipette tips, wipes) in a designated hazardous

waste container.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly.

Storage Protocol
Objective: To ensure the safe and stable storage of Methyl Cyclohex-2-ene-1-carboxylate.

Procedure:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]
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The storage area should be away from heat, sparks, open flames, and other ignition

sources.

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Use a flammable storage cabinet for long-term storage.

Ensure the storage container is properly labeled with the chemical name and all relevant

hazard warnings.

Spill and Emergency Procedures
Objective: To provide clear instructions for responding to a spill or emergency involving Methyl
Cyclohex-2-ene-1-carboxylate.

Procedure:

Minor Spill (in a chemical fume hood):

Alert personnel in the immediate area.

Wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).

Carefully collect the absorbed material using non-sparking tools and place it in a sealed,

labeled container for hazardous waste disposal.

Decontaminate the area with a suitable solvent followed by soap and water.

Major Spill (outside of a chemical fume hood or a large volume):

Evacuate the immediate area and alert others.

If the spill is flammable and there is a risk of ignition, activate the fire alarm and evacuate

the building.
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From a safe location, contact the institution's emergency response team and provide

details of the spill.

Prevent entry to the contaminated area until it has been cleared by safety professionals.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Waste Disposal
All waste containing Methyl Cyclohex-2-ene-1-carboxylate must be treated as hazardous

waste.

Procedure:

Collect all liquid and solid waste in separate, compatible, and clearly labeled containers.

Do not mix with incompatible waste streams.

Keep waste containers tightly closed and store them in a designated hazardous waste

accumulation area.

Follow all institutional and local regulations for the disposal of flammable and irritant

chemical waste. This may involve arranging for collection by a certified hazardous waste

disposal company.[3]

Visual Workflows

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1654662?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-1-cyclohexene-1-carboxylate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the logical flow for handling and emergency procedures.
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Caption: Workflow for the safe handling of Methyl Cyclohex-2-ene-1-carboxylate.
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Caption: Decision workflow for spill response involving Methyl Cyclohex-2-ene-1-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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